1-(4-Methylpiperidin-2-yl)butan-1-ol
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Overview
Description
1-(4-Methylpiperidin-2-yl)butan-1-ol is a chemical compound with the molecular formula C10H21NO and a molecular weight of 171.28 g/mol . It is a derivative of piperidine, a six-membered heterocycle containing one nitrogen atom. Piperidine derivatives are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(4-Methylpiperidin-2-yl)butan-1-ol typically involves the reaction of 4-methylpiperidine with butanal under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained .
Industrial Production Methods
Industrial production methods for this compound involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include continuous flow processes and advanced purification techniques to ensure the compound meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
1-(4-Methylpiperidin-2-yl)butan-1-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into different alcohols or amines.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles like halides, amines, and alcohols are used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohols or amines .
Scientific Research Applications
1-(4-Methylpiperidin-2-yl)butan-1-ol has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities and interactions with biological systems.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of pharmaceuticals and other chemical products
Mechanism of Action
The mechanism of action of 1-(4-Methylpiperidin-2-yl)butan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
1-(4-Methylpiperidin-1-yl)butan-2-ol: A similar compound with slight structural differences, leading to variations in chemical and biological properties.
4-(4-Methylpiperidin-1-yl)aniline: Another related compound with distinct applications and properties.
Uniqueness
1-(4-Methylpiperidin-2-yl)butan-1-ol is unique due to its specific structure, which imparts particular chemical reactivity and biological activity. Its distinct properties make it valuable in various scientific and industrial applications .
Properties
Molecular Formula |
C10H21NO |
---|---|
Molecular Weight |
171.28 g/mol |
IUPAC Name |
1-(4-methylpiperidin-2-yl)butan-1-ol |
InChI |
InChI=1S/C10H21NO/c1-3-4-10(12)9-7-8(2)5-6-11-9/h8-12H,3-7H2,1-2H3 |
InChI Key |
ALJAPUSLAMRWST-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C1CC(CCN1)C)O |
Origin of Product |
United States |
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